Cas no 75010-39-8 (Benzeneethanol, 3,4-dimethoxy-, 4-methylbenzenesulfonate)

• Product Name: Benzeneethanol, 3,4-dimethoxy-, 4-methylbenzenesulfonate
• CAS No: 75010-39-8
• MF: C₁₇H₂₀O₅S
• MW: 336.402704238892
• CID: 4170692
• PubChem ID: 13133792
• Update Time: 2025-06-28

Benzeneethanol, 3,4-dimethoxy-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 3,4-dimethoxy-, 4-methylbenzenesulfonate
• 2-(3,4-dimethoxyphenyl)ethyl 4-methylbenzene-1-sulfonate
• 3,4-dimethoxyphenethyl tosylate
• DKLKNPAZMICYCP-UHFFFAOYSA-N
• EN300-37153493
• 75010-39-8
• SCHEMBL6994087

• Inchi： 1S/C17H20O5S/c1-13-4-7-15(8-5-13)23(18,19)22-11-10-14-6-9-16(20-2)17(12-14)21-3/h4-9,12H,10-11H2,1-3H3
• InChI Key： DKLKNPAZMICYCP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 336.10314491Da
• Monoisotopic Mass: 336.10314491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on Benzeneethanol, 3,4-dimethoxy-, 4-methylbenzenesulfonate

Comprehensive Overview of Benzeneethanol, 3,4-dimethoxy-, 4-methylbenzenesulfonate (CAS No. 75010-39-8)

Benzeneethanol, 3,4-dimethoxy-, 4-methylbenzenesulfonate (CAS No. 75010-39-8) is a specialized organic compound widely utilized in pharmaceutical and fine chemical industries. This compound, often referred to by its systematic name, plays a critical role in synthetic chemistry due to its unique structural properties. The presence of 3,4-dimethoxy and 4-methylbenzenesulfonate groups enhances its reactivity, making it a valuable intermediate in the synthesis of complex molecules. Researchers and manufacturers frequently seek this compound for its versatility in creating high-purity derivatives.

In recent years, the demand for Benzeneethanol, 3,4-dimethoxy-, 4-methylbenzenesulfonate has surged, driven by advancements in drug discovery and material science. A common query among professionals is, "What are the applications of CAS No. 75010-39-8 in modern chemistry?" This compound is particularly notable for its role in producing intermediates for bioactive molecules, including antioxidants and flavor enhancers. Its stability under controlled conditions makes it a preferred choice for laboratory-scale and industrial applications alike.

The synthesis of Benzeneethanol, 3,4-dimethoxy-, 4-methylbenzenesulfonate involves precise chemical steps to ensure high yield and purity. One frequently asked question is, "How is CAS No. 75010-39-8 synthesized?" The process typically begins with the functionalization of 3,4-dimethoxyphenethyl alcohol, followed by sulfonation with 4-methylbenzenesulfonyl chloride. This method is optimized to minimize by-products, aligning with green chemistry principles. The compound’s solubility in organic solvents like dichloromethane and ethanol further broadens its utility in reaction systems.

From an industrial perspective, Benzeneethanol, 3,4-dimethoxy-, 4-methylbenzenesulfonate is often discussed in the context of scalability and cost-efficiency. Companies are increasingly investing in sustainable production techniques to meet regulatory standards. Another trending topic is "What safety measures are required when handling CAS No. 75010-39-8?" While the compound is not classified as hazardous, proper storage in airtight containers away from light and moisture is recommended to maintain its integrity.

The analytical characterization of Benzeneethanol, 3,4-dimethoxy-, 4-methylbenzenesulfonate relies on techniques such as HPLC, NMR, and mass spectrometry. These methods confirm its molecular structure and purity, addressing another common question: "How is the quality of CAS No. 75010-39-8 verified?" Rigorous testing ensures compliance with industry benchmarks, making it suitable for high-value applications. Additionally, its melting point and spectral data are well-documented in scientific literature for reference.

Emerging trends in personalized medicine and biodegradable materials have further highlighted the relevance of Benzeneethanol, 3,4-dimethoxy-, 4-methylbenzenesulfonate. Researchers are exploring its potential in designing targeted drug delivery systems and eco-friendly polymers. This aligns with the growing interest in "How can CAS No. 75010-39-8 contribute to sustainable innovation?" Its adaptability in cross-coupling reactions and catalytic processes positions it as a key player in next-generation chemical solutions.

In summary, Benzeneethanol, 3,4-dimethoxy-, 4-methylbenzenesulfonate (CAS No. 75010-39-8) exemplifies the intersection of tradition and innovation in chemical synthesis. Its multifaceted applications, coupled with rigorous quality standards, make it indispensable for modern scientific endeavors. As industries evolve, this compound will likely remain at the forefront of breakthroughs in pharmaceuticals, materials, and beyond.